AF37702

• CAS RN: 913976-27-9
• Molecular Formula: C233H352N62O60S6
• Molecular Weight: 5174.06
• source: Synthetic
• synonyms: AF37702; AF 37702; Hematide; HSDB 8181; Peginesatide; UNII-JX56W9N61Q

Description

Peginesatide is a synthetic peptide attached to polyethylene glycol for the treatment of anemia. The polyethylene glycol moiety helps make the drug less immunogenic and prolongs its plasma half-life. Chemically, peginesatide is designed to mimic the pharmacological activity of erythropoietin, but is not a replica of the structure itself. Peginesatide consists of two 21-amino acid chains that are covalently bonded by a linker derived from iminodiacetic acid and β-alanine.

Scientific Research Applications

Biological Atomic Force Microscopy

• Overview : Biological Atomic Force Microscopy (AFM) is a rapidly developing field with sophisticated techniques and applications in biology. It offers great potential in structural research and understanding biological processes (Shao et al., 1996).

Mutation in NUP155 and Cardiac Disease

• Genetic Research : Research has identified a mutation in NUP155, a nuclear pore component, that is linked to atrial fibrillation and sudden cardiac death. This illustrates the connection between genetic mutations and cardiovascular diseases (Zhang et al., 2008).

Techno-Science-Society Interactions

• Social Research in Science : The concept of "research in the wild" refers to non-scientists collaborating with scientists in knowledge production, as seen in the history of the Association Francaise contra les Myopathies (AFM). This approach affects the co-production of scientific knowledge and social identities (Callon & Rabeharisoa, 2003).

Air Force Office of Scientific Research (AFOSR)

• Materials Science : AFOSR sponsors significant research in materials science, including nanotechnology, semiconductors, and structural materials. This research contributes to advancements in various fields, including aerospace (Carlson & Goretta, 2006).

Atomic Force Microscopy in Various Fields

• AFM Applications : AFM has been used for a variety of applications in biological characterization, nanotechnology, vision science, and food science. It provides insights into the mechanical and morphological characteristics of materials at a nanoscale (Hansma, 2001); (Liang et al., 2020); (Last et al., 2010); (Yang et al., 2007).